Cas no 1805329-12-7 (2-(Difluoromethyl)-3,6-dihydroxypyridine-5-sulfonamide)

• Product Name: 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-sulfonamide
• CAS No: 1805329-12-7
• MF: C₆H₆F₂N₂O₄S
• MW: 240.184647083282
• CID: 4917263
• Update Time: 2025-06-20

2-(Difluoromethyl)-3,6-dihydroxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-sulfonamide

• Inchi： 1S/C6H6F2N2O4S/c7-5(8)4-2(11)1-3(6(12)10-4)15(9,13)14/h1,5,11H,(H,10,12)(H2,9,13,14)
• InChI Key： ARVXHRSQVKHXIB-UHFFFAOYSA-N
• SMILES： S(C1C(NC(C(F)F)=C(C=1)O)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 460
• XLogP3: -0.5
• Topological Polar Surface Area: 118

Additional information on 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-sulfonamide

Introduction to 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-sulfonamide (CAS No. 1805329-12-7) in Modern Pharmaceutical Research

2-(Difluoromethyl)-3,6-dihydroxypyridine-5-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1805329-12-7, is a heterocyclic sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit promising characteristics for drug development, particularly in the context of targeting various diseases and disorders. The presence of both difluoromethyl and hydroxyl functional groups, along with the sulfonamide moiety, contributes to its multifaceted reactivity and biological interactions.

The difluoromethyl group is a well-known pharmacophore that enhances metabolic stability and binding affinity, making it a valuable component in medicinal chemistry. In recent years, derivatives containing this group have been extensively studied for their roles in modulating enzyme activity and receptor interactions. For instance, compounds with a difluoromethyl substitution have shown efficacy in inhibiting certain kinases and other enzymes implicated in cancer progression. The hydroxyl groups in 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-sulfonamide further contribute to its ability to engage in hydrogen bonding, which is critical for interactions with biological targets such as proteins and nucleic acids.

The sulfonamide moiety is another key feature of this compound, known for its versatility in drug design. Sulfonamides have been widely used in the development of antibiotics, anti-inflammatory drugs, and even antiviral agents. The sulfonamide group in 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-sulfonamide not only provides a site for further chemical modification but also influences the compound's solubility and pharmacokinetic properties. This makes it an attractive scaffold for designing novel therapeutics with improved pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-sulfonamide more effectively. Studies using these techniques have suggested that this compound may interact with a variety of biological targets, including enzymes involved in metabolic pathways and transcription factors regulating gene expression. Such interactions could make it a candidate for treating conditions related to dysregulated metabolic processes or aberrant cellular signaling.

In the realm of oncology, the unique combination of functional groups in 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-sulfonamide has prompted investigations into its potential as an anticancer agent. Preclinical studies have indicated that derivatives of this compound may exhibit inhibitory effects on key pathways involved in tumor growth and survival. The difluoromethyl group's ability to enhance binding affinity suggests that it could disrupt essential protein-protein interactions or enzyme-substrate complexes critical for cancer cell proliferation. Additionally, the presence of multiple hydrogen bond donors and acceptors allows for favorable interactions with biological macromolecules, potentially leading to potent therapeutic effects.

The pharmaceutical industry has increasingly recognized the importance of sulfonamide derivatives due to their broad spectrum of biological activities. 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-sulfonamide represents a promising candidate for further development due to its structural features and preliminary biological data. Researchers are exploring synthetic strategies to modify this scaffold while retaining its desirable properties, aiming to optimize its efficacy and safety profiles for clinical applications.

One area of active research is the exploration of 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-sulfonamide as a lead compound for drug discovery programs targeting inflammatory diseases. The sulfonamide group's known anti-inflammatory properties make it an attractive starting point for designing molecules that can modulate inflammatory responses without excessive side effects. Furthermore, the hydroxyl groups provide opportunities for further derivatization to enhance target specificity or improve pharmacokinetic characteristics.

The synthesis of complex organic molecules like 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-sulfonamide presents both challenges and opportunities for chemists. Advanced synthetic methodologies are being employed to construct this molecule efficiently while maintaining high purity standards necessary for pharmaceutical applications. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography are essential for producing sufficient quantities of this compound for research purposes.

As our understanding of disease mechanisms continues to evolve, compounds like 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-sulfonamide will play an increasingly important role in developing innovative treatments. The integration of computational biology with experimental chemistry has accelerated the discovery process significantly over recent years. By leveraging these interdisciplinary approaches, researchers can more rapidly identify promising candidates like this sulfonamide derivative and bring them closer to clinical translation.

In conclusion,2-(Difluoromethyl)-3,6-dihydroxypyridine-5-sulfonamide (CAS No. 1805329-12-7) is a structurally intriguing molecule with significant potential in pharmaceutical research due to its unique combination of functional groups including the difluoromethyl, hydroxyl,and sulfonamide moieties*. Its preliminary biological activities make it an attractive candidate for further investigation into treating various diseases ranging from cancer to inflammatory disorders.* As research progresses,* this compound*holds promise*for becoming*an important tool*in modern drug development.* With continued exploration*and optimization,*it*may contribute*to*the creation*of novel therapeutics that address unmet medical needs.*